3-(2,4-Dimethoxyphenyl)oxolan-3-ol

• IUPAC Name: 3-(2,4-dimethoxyphenyl)oxolan-3-ol
• InChI: InChI=1S/C12H16O4/c1-14-9-3-4-10(11(7-9)15-2)12(13)5-6-16-8-12/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key: QJVJZHIQNOBVRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2(CCOC2)O)OC
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol

Description

3-(2,4-Dimethoxyphenyl)oxolan-3-ol is a cyclic ether derivative featuring a five-membered oxolane (tetrahydrofuran) ring substituted at the 3-position with a hydroxyl group and a 2,4-dimethoxyphenyl moiety. This compound combines the steric and electronic effects of methoxy groups on the aromatic ring with the polar, hydrogen-bonding capability of the hydroxyl group, making it a structurally unique scaffold for pharmaceutical or materials science applications.

Comparison with Similar Compounds

4-(3-Hydroxyphenyl)oxolan-3-ol (CAS 2172257-66-6)

• Core Structure : Shares the oxolane ring and hydroxyl group at position 3 but replaces the 2,4-dimethoxyphenyl group with a 3-hydroxyphenyl substituent.
• The hydroxyl group at the phenyl para position may enhance hydrogen-bonding interactions, influencing biological activity or crystallization behavior .

3-Acetyl-3-hydroxyoxolan-2-one

• Core Structure : Contains an oxolane ring with hydroxyl and acetyl groups at position 3 and a ketone at position 2.
• Key Differences: The acetyl group introduces steric bulk and electron-withdrawing effects, which could reduce nucleophilicity at the hydroxyl group compared to 3-(2,4-dimethoxyphenyl)oxolan-3-ol.

Compounds with Dimethoxyphenyl Substituents

2-((5-(2,4- and 3,4-Dimethoxyphenyl)-3H-1,2,4-Triazole)thio)acetic Acids

• Core Structure : Triazole ring with dimethoxyphenyl substituents and a thioacetic acid side chain.
• Key Differences: The triazole ring provides aromaticity and planar geometry, contrasting with the non-aromatic oxolane ring. This may enhance π-π stacking interactions in drug-receptor binding.

2-(2,4-Dimethoxyphenyl)-6,7-dihydro-5H-benzo[c]pyrazolo[1,5-a]azepine

• Core Structure : A fused pyrazolo-azepine system with a 2,4-dimethoxyphenyl group.
• Key Differences :
  • The rigid polycyclic framework likely reduces conformational flexibility compared to the oxolane derivative.
  • Synthesis involves palladium-catalyzed cross-coupling and column chromatography, indicating higher synthetic complexity than typical oxolane derivatives .

Solubility and Reactivity

• 3-(2,4-Dimethoxyphenyl)oxolan-3-ol : Methoxy groups enhance lipophilicity, favoring solubility in organic solvents like DMF or dichloromethane (common in –2).
• 4-(3-Hydroxyphenyl)oxolan-3-ol: Higher polarity due to the phenolic hydroxyl group may improve aqueous solubility but reduce stability in acidic conditions .